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Compound of Interest

Compound Name: Methyl isocyanoacetate

Cat. No.: B046415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions, handling

procedures, and emergency responses for methyl isocyanoacetate. Adherence to these

guidelines is critical to ensure a safe laboratory environment when working with this reactive

chemical.

Hazard Identification and Classification
Methyl isocyanoacetate (CAS No. 39687-95-1) is a pungent, dark yellow liquid that is

classified as a hazardous substance. It is harmful if swallowed, in contact with skin, or if

inhaled, and it can cause severe skin burns and eye damage.[1] The toxicological properties of

this compound have not been fully investigated, underscoring the need for cautious handling.

[2] It is also a combustible liquid and is sensitive to moisture and light.[1][2]

GHS Hazard Statements
H302: Harmful if swallowed.

H312: Harmful in contact with skin.[2]

H314: Causes severe skin burns and eye damage.[2][3]

H332: Harmful if inhaled.[2]
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Quantitative Data Summary
The following tables summarize the key quantitative data for methyl isocyanoacetate. For

comparative purposes, data for the significantly more toxic compound, methyl isocyanate, is

also provided with a clear distinction.

Table 1: Physicochemical Properties of Methyl Isocyanoacetate

Property Value Source

Molecular Formula C₄H₅NO₂ [2]

Molecular Weight 99.09 g/mol [2]

Appearance Dark yellow liquid [1]

Boiling Point 75 - 76 °C @ 10 mmHg [1][3]

Density 1.090 g/mL at 25 °C [3]

Flash Point 84 °C (183.2 °F) - closed cup [1][3]

Refractive Index n20/D 1.417 [3]

Table 2: Toxicological Data

Compound
GHS Classification (Acute
Toxicity)

LD50 / LC50 Data

Methyl Isocyanoacetate
Acute Toxicity 4 (Oral, Dermal,

Inhalation)[3]

Data not available.

Toxicological properties have

not been fully investigated.[2]

Methyl Isocyanate

Acute Toxicity 1 (Inhalation),

Acute Toxicity 2 (Dermal),

Acute Toxicity 3 (Oral)[4]

Oral (rat): 51.5

mg/kg[5]Inhalation (rat, 6 hr):

6.1 ppm[6]Dermal (rabbit): 213

mg/kg

Note:Methyl isocyanoacetate and methyl isocyanate are different compounds with

significantly different toxicity profiles. The data for methyl isocyanate is provided for
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informational purposes only and to emphasize the need to avoid confusion between the two.

Engineering Controls and Personal Protective
Equipment (PPE)
Proper engineering controls and PPE are paramount to minimize exposure.

Engineering Controls: All work with methyl isocyanoacetate must be conducted in a

certified chemical fume hood to control airborne levels.[2] A safety shower and eyewash

station must be readily accessible.[2]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]

Skin Protection: Wear appropriate protective gloves (e.g., butyl rubber) and a lab coat.[2]

Ensure gloves are inspected before use and removed using the proper technique to avoid

skin contact.

Respiratory Protection: For operations with a higher risk of aerosol generation or in case

of ventilation failure, a NIOSH-approved respirator with a suitable cartridge (e.g., type

ABEK) is necessary.[3]

Detailed Experimental Protocols
The following sections provide generalized protocols for the safe use of methyl
isocyanoacetate in a research setting, based on common synthetic procedures such as the

Ugi multicomponent reaction.

General Reaction Setup
A typical reaction should be set up in a chemical fume hood using glassware that has been

thoroughly dried to prevent reaction with moisture.

Apparatus: Assemble a multi-necked, round-bottom flask equipped with a mechanical or

magnetic stirrer, a thermometer, a pressure-equalizing dropping funnel, and a nitrogen or

argon inlet to maintain an inert atmosphere.[7]
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Reagent Handling: Methyl isocyanoacetate should be handled as a moisture-sensitive and

toxic reagent. Use syringes or cannulas for transfers.

Reaction Conditions: Many reactions involving methyl isocyanoacetate are performed at

reduced temperatures (e.g., 0 °C to room temperature) to control exothermic processes.[7]

The reaction should be monitored for any unexpected temperature increases.

Example Experimental Workflow: Ugi Four-Component
Reaction
This workflow outlines the key safety and handling steps for using methyl isocyanoacetate in

a typical Ugi reaction.
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Caption: A typical experimental workflow for using methyl isocyanoacetate.
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Quenching and Decontamination
Unreacted methyl isocyanoacetate and contaminated equipment must be properly

neutralized.

Reaction Quenching: While many reactions are worked up directly, if quenching is required,

slowly add a suitable nucleophile like water or dilute aqueous acid, ensuring the flask is

cooled in an ice bath to manage any exotherm.

Glassware and Surface Decontamination: All contaminated glassware and surfaces should

be rinsed with a decontamination solution. Allow the solution to react for at least 10-15

minutes before final cleaning.[5][6] Two effective formulations are:[6][8]

Formulation 1: 5-10% Sodium Carbonate, 0.2-2% liquid detergent, and 88-95% water.

Formulation 2: 3-8% concentrated aqueous ammonia, 0.2-2% liquid detergent, and 90-

97% water. (Note: Use with excellent ventilation due to ammonia vapors).[6][8]

Storage and Incompatibility
Storage: Store methyl isocyanoacetate in a tightly closed container in a cool, dry, and well-

ventilated area, away from heat, sparks, and open flames.[2][9] Recommended storage is at

2-8 °C, under an inert atmosphere, and protected from light.[1][2]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong

bases, and metals such as aluminum.[1][2] It is highly reactive with water and other protic

solvents.

Hazard and Precaution Relationships
The inherent hazards of methyl isocyanoacetate dictate the necessary safety precautions.
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Caption: Relationship between hazards and corresponding safety precautions.

Emergency Procedures
Spills

Evacuate: Evacuate non-essential personnel from the spill area.[8]

Ventilate: Ensure the area is well-ventilated.

Contain: Cover the spill with a dry, inert absorbent material like sand, vermiculite, or

commercial sorbent. Do not use combustible materials like sawdust.[8]

Collect: Carefully shovel the absorbed material into an open-top container. Do not seal the

container, as the reaction with moisture in the absorbent can generate CO₂, leading to

pressure buildup.[8]

Neutralize: Treat the spill area with one of the decontamination solutions described in

Section 4.3. Allow to stand for at least 15 minutes.

Dispose: All contaminated materials must be disposed of as hazardous waste according to

local, state, and federal regulations.[8]

First Aid
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Immediate medical attention is required for all exposures.[1]

Inhalation: Remove the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing and shoes.[1] Seek immediate medical attention.

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing.[1]

[2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person.[1] Call a POISON CENTER or doctor immediately.[2][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046415#safety-precautions-for-handling-methyl-
isocyanoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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